Cas no 191926-06-4 (Ethyl 1-methyl-5-oxo-2,5-dihydro-1H-pyrrole-3-carboxylate)

• Product Name: Ethyl 1-methyl-5-oxo-2,5-dihydro-1H-pyrrole-3-carboxylate
• CAS No: 191926-06-4
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 2787385
• PubChem ID: 71347648
• Update Time: 2025-04-21

Ethyl 1-methyl-5-oxo-2,5-dihydro-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 191926-06-4
• DTXSID90773574
• Ethyl 1-methyl-5-oxo-2,5-dihydro-1H-pyrrole-3-carboxylate

• Inchi： 1S/C8H11NO3/c1-3-12-8(11)6-4-7(10)9(2)5-6/h4H,3,5H2,1-2H3
• InChI Key： GOYFRWISDZOXFA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(N(C)C1)=O)=O

Computed Properties

• Exact Mass: 169.07389321Da
• Monoisotopic Mass: 169.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 46.6Ų